N-cycloheptyl-N'-(4-fluorophenyl)thiourea

• IUPAC Name: 1-cycloheptyl-3-(4-fluorophenyl)thiourea
• InChI: InChI=1S/C14H19FN2S/c15-11-7-9-13(10-8-11)17-14(18)16-12-5-3-1-2-4-6-12/h7-10,12H,1-6H2,(H2,16,17,18)
• InChI Key: AYIFJQRLXUIPRI-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)NC(=S)NC2=CC=C(C=C2)F
• Molecular Formula: C14H19FN2S
• Molecular Weight: 266.38 g/mol

Description

N-cycloheptyl-N'-(4-fluorophenyl)thiourea is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a thiourea derivative that has been synthesized through various methods and has been found to have a unique mechanism of action.

Mechanism of Action

The mechanism of action of N-cycloheptyl-N'-(4-fluorophenyl)thiourea is not fully understood. However, it has been suggested that it may exert its antitumor activity through the inhibition of tubulin polymerization, which is essential for cell division. It has also been suggested that it may exert its antimicrobial activity through the disruption of bacterial cell membranes.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, it has been found to inhibit the growth and proliferation of cancer cells. It has also been found to have antibacterial activity, which may be due to its ability to disrupt bacterial cell membranes.

Advantages and Limitations for Lab Experiments

N-cycloheptyl-N'-(4-fluorophenyl)thiourea has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high yields. Additionally, it has been found to have potent antitumor and antimicrobial activity, making it a promising candidate for further research. However, there are also limitations to its use in lab experiments. It has been found to have low solubility in water, which may limit its use in certain experiments. Additionally, its mechanism of action is not fully understood, which may make it difficult to determine its efficacy in certain applications.

Future Directions

There are several future directions for the study of N-cycloheptyl-N'-(4-fluorophenyl)thiourea. One potential direction is to further investigate its mechanism of action, which may provide insight into its potential therapeutic applications. Additionally, further research could be conducted to determine its efficacy in vivo, which would provide valuable information for its potential use as a therapeutic agent. Finally, research could be conducted to develop more efficient synthesis methods for this compound, which would make it more accessible for further research.

Synthesis Methods

N-cycloheptyl-N'-(4-fluorophenyl)thiourea can be synthesized through various methods, including the reaction of cycloheptylamine with 4-fluorophenylisothiocyanate. The reaction occurs in the presence of a base, such as sodium hydroxide, and results in the formation of the desired product.

Scientific Research Applications

N-cycloheptyl-N'-(4-fluorophenyl)thiourea has been found to have potential therapeutic applications in various scientific research studies. It has been shown to have antitumor activity against various cancer cell lines, including breast cancer, colon cancer, and lung cancer. Additionally, it has been found to have antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli.